Cas no 2141231-54-9 (3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine)

3-(5-Bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine is a brominated thiazole derivative featuring a trifluoromethyl group, which enhances its stability and reactivity in synthetic applications. The presence of both bromine and trifluoromethyl groups makes it a versatile intermediate in pharmaceutical and agrochemical research, particularly for constructing complex heterocyclic frameworks. Its well-defined structure allows for precise functionalization, facilitating the development of bioactive compounds. The compound’s high purity and consistent performance make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Its stability under various reaction conditions further underscores its utility in advanced organic synthesis.
3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine structure
2141231-54-9 structure
Product Name:3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine
CAS No:2141231-54-9
MF:C6H6BrF3N2S
MW:275.08944940567
CID:6027242
PubChem ID:165796595
Update Time:2025-10-10

3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine
    • EN300-1958665
    • 2141231-54-9
    • Inchi: 1S/C6H6BrF3N2S/c7-4-2-12-5(13-4)1-3(11)6(8,9)10/h2-3H,1,11H2
    • InChI Key: BCBKEUSWXPMXHG-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(CC(C(F)(F)F)N)S1

Computed Properties

  • Exact Mass: 273.93872g/mol
  • Monoisotopic Mass: 273.93872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.2Ų

3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine Pricemore >>

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Additional information on 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2141231-54-9)

3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's CAS number 2141231-54-9 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its molecular structure combines a bromothiazole moiety with a trifluoromethyl group, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "bromothiazole derivatives applications" or "trifluoromethylamine synthesis," reflecting the compound's relevance in medicinal chemistry. Its thiazole ring is particularly noteworthy, as this heterocycle is a common scaffold in FDA-approved drugs targeting infectious diseases and cancer.

The compound's synthetic routes and purification methods are often discussed in academic forums, with queries such as "CAS 2141231-54-9 suppliers" or "scale-up production of bromothiazole amines" trending in search engines. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a topic frequently explored in peer-reviewed journals. Environmental and safety profiles of such halogenated compounds are also a focus, aligning with the industry's shift toward sustainable chemistry.

From a commercial perspective, 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine is cataloged by specialty chemical vendors under keywords like "high-purity bromothiazole intermediates." Its role in developing crop protection agents and veterinary pharmaceuticals further expands its market appeal. Patent analyses reveal its incorporation in novel formulations, addressing global challenges like antimicrobial resistance—a hot topic in both scientific and public domains.

In summary, CAS 2141231-54-9 represents a versatile building block in modern chemistry, bridging gaps between academic discovery and industrial application. Its structure-activity relationships continue to inspire innovations, while its nomenclature and properties remain pivotal in cross-disciplinary research. As the scientific community prioritizes green chemistry and efficient synthesis, this compound exemplifies the synergy between molecular design and real-world impact.

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